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Executive Summary

This technical guide provides a comprehensive overview of 4-Sec-butoxy-3-
ethoxybenzaldehyde (CAS No. 915907-98-1), a substituted aromatic aldehyde of interest in
synthetic chemistry. Due to its status as a fine chemical intermediate, publicly available data on
its physical characteristics are notably scarce. This document addresses this gap by presenting
inferred properties based on structural analogs, a detailed, field-proven protocol for its
synthesis via Williamson ether synthesis, and the expected analytical characterization data.
The primary objective is to equip researchers and drug development professionals with the
foundational knowledge required for the effective synthesis, handling, and application of this
compound. All protocols and theoretical discussions are grounded in established chemical
principles to ensure scientific integrity and practical utility.

Physicochemical and Structural Characteristics

Direct, experimentally-derived physical property data for 4-Sec-butoxy-3-
ethoxybenzaldehyde is not widely published. However, based on its molecular structure and
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data from closely related analogs, we can establish a reliable profile. The compound is a
derivative of benzaldehyde, featuring both an ethoxy and a sec-butoxy group attached to the
phenyl ring, which dictates its polarity, solubility, and reactivity.

Structural and Core Chemical Data

The fundamental identifiers and computed properties for 4-Sec-butoxy-3-
ethoxybenzaldehyde are summarized below.

Property Value Source

4-(sec-Butoxy)-3-

UPAC Name ethoxybenzaldehyde

CAS Number 915907-98-1 [1][2]
Molecular Formula C13H1803 [2]
Molecular Weight 222.28 g/mol [2]

CCOC1=C(C=C(C=C1)C=0)O0
c(c)cc

Canonical SMILES

Appearance Liquid (at standard conditions) [1]

Predicted Physical Properties

The following properties are estimations based on the known characteristics of similar alkoxy-
substituted benzaldehydes. The presence of the branched sec-butoxy group, compared to a
linear butoxy group, is expected to slightly lower the boiling point and melting point due to less
efficient packing of the molecules.
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Property

Predicted Value /
Observation

Rationale /| Comparative
Data

Boiling Point

~290-310 °C (at 760 mmHg)

Analog 4-Ethoxy-3-
methoxybenzaldehyde has a
boiling point of 288-289 °C.[3]
The larger sec-butoxy group
will increase the molecular

weight and boiling point.

Melting Point

Not Applicable (Liquid at STP)

The compound is reported as
a liquid.[1] The non-
symmetrical structure and
branched alkyl chain

discourage crystallization.

Density

~1.05-1.10 g/cm3

Aromatic aldehydes with
similar substitutions typically
have densities slightly greater

than water.

Solubility

Insoluble in water; Soluble in
common organic solvents
(e.g., ethanol, methanol,
acetone, dichloromethane,
ethyl acetate).

The dominant nonpolar
character from the aromatic
ring and alkyl ethers dictates
its solubility profile. The
precursor, 3-Ethoxy-4-
hydroxybenzaldehyde, has
limited water solubility which

decreases upon alkylation.[4]

Recommended Synthesis Protocol: Williamson

Ether Synthesis

The most direct and reliable method for preparing 4-Sec-butoxy-3-ethoxybenzaldehyde is the

Williamson ether synthesis. This well-established Sn2 reaction involves the alkylation of a

phenoxide ion.[5][6][7] In this specific application, the phenolic hydroxyl group of 3-Ethoxy-4-

hydroxybenzaldehyde (commonly known as ethyl vanillin) is deprotonated by a base to form a
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nucleophilic phenoxide, which then attacks an appropriate sec-butyl electrophile, such as 2-

bromobutane.

Causality and Experimental Choices

Choice of Precursor: 3-Ethoxy-4-hydroxybenzaldehyde (CAS 121-32-4) is an ideal starting
material.[8] It is commercially available, stable, and possesses the required ethoxy and
aldehyde functionalities, with a free phenolic hydroxyl group at the C4 position ready for
alkylation.[9][10]

Choice of Alkylating Agent: 2-Bromobutane is the selected electrophile to introduce the sec-
butoxy group. As a secondary alkyl halide, it is susceptible to both Sn2 (desired) and E2
(competing) reaction pathways.

Choice of Base and Solvent: A moderately strong base like potassium carbonate (K2CO3) is
sufficient to deprotonate the phenol (pKa ~10) without being overly aggressive, which could
promote side reactions. A polar aprotic solvent such as N,N-dimethylformamide (DMF) or
acetonitrile is chosen because it effectively solvates the cation (K*) while leaving the
phenoxide nucleophile relatively free, thus accelerating the rate of the Sn2 reaction.

Synthesis Workflow Diagram
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Figure 1: Synthesis Workflow for 4-Sec-butoxy-3-ethoxybenzaldehyde
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Caption: Figure 1: Synthesis Workflow for 4-Sec-butoxy-3-ethoxybenzaldehyde
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Step-by-Step Experimental Protocol

Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 3-Ethoxy-4-hydroxybenzaldehyde (10.0 g, 60.2 mmol), anhydrous
potassium carbonate (12.5 g, 90.3 mmol, 1.5 equiv), and acetonitrile (100 mL).

Addition of Alkylating Agent: Begin stirring the suspension and add 2-bromobutane (9.8 mL,
12.4 g, 90.3 mmol, 1.5 equiv) to the flask via syringe.

Reaction: Heat the mixture to reflux (approximately 80-85°C) and maintain for 12-24 hours.
The reaction progress should be monitored by Thin Layer Chromatography (TLC) using a 4:1
Hexane:Ethyl Acetate eluent system, observing the consumption of the starting material.

Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Filter
the suspension through a pad of celite to remove the inorganic salts, washing the filter cake
with a small amount of acetonitrile.

Extraction: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve
the resulting residue in ethyl acetate (100 mL) and transfer to a separatory funnel. Wash the
organic layer sequentially with 1M NaOH (2 x 50 mL) to remove any unreacted starting
material, water (50 mL), and brine (50 mL).

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0a),
filter, and concentrate under reduced pressure to yield the crude product as an oil.

Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a
gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually
increasing to 10% ethyl acetate) to afford the pure 4-Sec-butoxy-3-ethoxybenzaldehyde.

Analytical Characterization (Predicted)

The identity and purity of the synthesized compound must be confirmed using standard

analytical techniques. Below are the expected spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR (400 MHz, CDCls):
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o Aldehyde Proton (CHO): Singlet at & ~9.8 ppm.

o Aromatic Protons: Three distinct signals in the d 7.3-7.5 ppm range. Expect a doublet, a
singlet (or narrow doublet), and a doublet of doublets, characteristic of a 1,2,4-
trisubstituted benzene ring.

o sec-Butoxy Methoxyne (OCH): Multiplet (sextet) at d ~4.4-4.6 ppm.
o Ethoxy Methylene (OCHz): Quartet at & ~4.1-4.2 ppm.

o sec-Butoxy Methylene (CHz): Multiplet at & ~1.7-1.9 ppm.

o Ethoxy Methyl (CHs): Triplet at & ~1.4-1.5 ppm.

o sec-Butoxy Methyl (CHs adjacent to CH): Doublet at & ~1.3-1.4 ppm.

o sec-Butoxy Terminal Methyl (CHs): Triplet at & ~0.9-1.0 ppm.

¢ 13C NMR (100 MHz, CDCls):
o Aldehyde Carbonyl (C=0): d ~191 ppm.

o Aromatic Carbons: Six signals between & ~110-155 ppm, including two quaternary
carbons attached to oxygen (C-O).

o sec-Butoxy Methoxyne (OCH): & ~75-77 ppm.

o Ethoxy Methylene (OCHz): & ~64-65 ppm.

o sec-Butoxy Methylene (CH2): & ~29-31 ppm.

o sec-Butoxy Methyl (CHs adjacent to CH): & ~19-21 ppm.
o Ethoxy Methyl (CHs): & ~14-15 ppm.

o sec-Butoxy Terminal Methyl (CHs): & ~9-11 ppm.

Infrared (IR) Spectroscopy
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e C=0 Stretch (Aldehyde): Strong, sharp absorption at ~1680-1700 cm~1.
e C-H Stretch (Aldehyde): Two weak bands at ~2720 cm~* and ~2820 cm~1.

e C-O Stretch (Aryl Ethers): Strong absorptions in the ~1200-1270 cm~! (asymmetric) and
~1020-1050 cm~* (symmetric) regions.

e C-H Stretch (Aliphatic): Absorptions in the ~2850-2980 cm~! range.

e C=C Stretch (Aromatic): Peaks around ~1600 cm~t and ~1510 cm™1.

Mass Spectrometry (MS)

» Electron lonization (EI-MS): The molecular ion peak [M]* should be observed at m/z = 222.
Key fragmentation patterns would include the loss of the sec-butyl group (m/z = 165) and
subsequent loss of CO (m/z = 137), which is characteristic for benzaldehydes.

Safety and Handling

While a specific safety data sheet for this compound is not widely available, precautions should
be based on analogous aromatic aldehydes.

» Hazard Classification: Expected to be an irritant to the skin, eyes, and respiratory system.
Handle with appropriate personal protective equipment (PPE).[11][12][13]

» Personal Protective Equipment (PPE): Wear chemical safety goggles, a lab coat, and nitrile
gloves. All manipulations should be performed in a well-ventilated fume hood.

o Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep
the container tightly sealed.[8]

Conclusion

4-Sec-butoxy-3-ethoxybenzaldehyde is a valuable synthetic intermediate whose physical
properties can be reliably predicted through the analysis of its structural analogs. The provided
Williamson ether synthesis protocol offers a robust and scalable method for its preparation from
commercially available starting materials. The expected analytical data serves as a benchmark
for researchers to confirm the successful synthesis and purity of the target compound. This
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guide provides the necessary technical foundation for incorporating this molecule into
advanced research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.tcichemicals.com/IN/en/p/E0050
https://www.tcichemicals.com/IN/en/p/E0050
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959403/
https://www.researchgate.net/publication/49724004_3-Eth-oxy-4-hydroxy-benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxy-3-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-4-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Butoxy-4-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butoxy-3-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butoxy-3-methoxybenzaldehyde
https://www.benchchem.com/product/b1305067/docs#an-in-depth-technical-guide-to-4-sec-butoxy-3-ethoxybenzaldehyde
https://www.benchchem.com/product/b1305067/docs#an-in-depth-technical-guide-to-4-sec-butoxy-3-ethoxybenzaldehyde
https://www.benchchem.com/product/b1305067/docs#an-in-depth-technical-guide-to-4-sec-butoxy-3-ethoxybenzaldehyde
https://www.benchchem.com/product/b1305067/docs#an-in-depth-technical-guide-to-4-sec-butoxy-3-ethoxybenzaldehyde
https://www.benchchem.com/product/b1305067?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

